Dimethyl 6-cyanopyridine-2,3-dicarboxylate

• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: dimethyl 6-cyanopyridine-2,3-dicarboxylate
• InChI: InChI=1S/C10H8N2O4/c1-15-9(13)7-4-3-6(5-11)12-8(7)10(14)16-2/h3-4H,1-2H3
• InChI Key: KYYTXMZVDSAXRE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(C=C1)C#N)C(=O)OC

Description

Dimethyl 6-cyanopyridine-2,3-dicarboxylate is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of dimethyl pyridine-2,3-dicarboxylate 1-oxide [Niiyami et al. (2002) Bioorg. Med. Chem. Lett. 12, 3041] (15.3 g, 72.5 mmol) and trimethylsilyl cyanide (15.7 mL, 117 mmol) in DME (161 mL) was added dimethylcarbamoyl chloride (10.5 mL, 114 mmol). The reaction mixture was heated at reflux for 72 h, and then cooled to 0° C. Saturated aqueous NaHCO3 (800 mL) was added slowly and the quenched mixture was extracted with EtOAc (2×1 L). The combined organic extracts were washed with brine (200 mL), dried over Na2SO4, filtered, and concentrated in vacuo. The crude product was purified by silica gel chromatography, eluting with a gradient of hexane:EtOAc—100:0 to 50:50, to give the title compound. MS: m/z=221 (M+1).